ETHYL 2-[3-(3-FLUOROPHENYL)PROPANAMIDO]ACETATE

• IUPAC Name: ethyl 2-[3-(3-fluorophenyl)propanoylamino]acetate
• InChI: InChI=1S/C13H16FNO3/c1-2-18-13(17)9-15-12(16)7-6-10-4-3-5-11(14)8-10/h3-5,8H,2,6-7,9H2,1H3,(H,15,16)
• InChI Key: OGSRERVJMGTHDI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)CCC1=CC(=CC=C1)F
• Molecular Formula: C13H16FNO3
• Molecular Weight: 253.27 g/mol

Description

Ethyl N-[3-(3-fluorophenyl)propanoyl]glycinate is an organic compound that belongs to the class of glycine derivatives It is characterized by the presence of an ethyl ester group, a fluorophenyl group, and a propanoyl group attached to the glycine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 2-[3-(3-FLUOROPHENYL)PROPANAMIDO]ACETATE typically involves the reaction of glycine ethyl ester with 3-(3-fluorophenyl)propanoyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to optimize the reaction conditions and increase yield. The use of high-purity reagents and solvents is essential to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

Ethyl N-[3-(3-fluorophenyl)propanoyl]glycinate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles such as amines and thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Ethyl N-[3-(3-fluorophenyl)propanoyl]glycinate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of ETHYL 2-[3-(3-FLUOROPHENYL)PROPANAMIDO]ACETATE involves its interaction with specific molecular targets. The fluorophenyl group can interact with aromatic residues in proteins, while the propanoyl group can form hydrogen bonds with amino acid side chains. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• Ethyl N-[3-(4-fluorophenyl)propanoyl]glycinate
• Ethyl N-[3-(2-fluorophenyl)propanoyl]glycinate
• Ethyl N-[3-(3-chlorophenyl)propanoyl]glycinate

Uniqueness

Ethyl N-[3-(3-fluorophenyl)propanoyl]glycinate is unique due to the specific position of the fluorine atom on the phenyl ring, which can influence its chemical reactivity and biological activity. The presence of the fluorine atom can enhance the compound’s stability and alter its interaction with biological targets compared to its analogs.